Cas no 2228717-47-1 (2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol
• CAS No: 2228717-47-1
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5946151
• PubChem ID: 165700018
• Update Time: 2025-06-14

2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol
• 2228717-47-1
• EN300-1747267

• Inchi： 1S/C9H15NO/c1-6-5-8(7(2)10-6)9(3,4)11/h5,10-11H,1-4H3
• InChI Key： YRSAWMDPMPOWGD-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36Ų

Additional information on 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol

Comprehensive Overview of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol (CAS No. 2228717-47-1)

The compound 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol (CAS No. 2228717-47-1) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and chemical research. Characterized by its pyrrole core and a tertiary alcohol functional group, this compound exhibits versatile reactivity and potential applications in medicinal chemistry. Researchers are particularly intrigued by its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and material science.

One of the key features of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol is its molecular stability under various conditions, making it suitable for synthetic modifications. The presence of the dimethylpyrrole moiety enhances its lipophilicity, which is crucial for bioavailability in drug design. Recent studies highlight its utility in the development of small-molecule inhibitors targeting specific enzymes or receptors, aligning with the growing demand for precision medicine.

In the context of green chemistry, this compound has been explored for its potential in sustainable synthesis. With increasing emphasis on eco-friendly solvents and catalytic processes, researchers are investigating how 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol can be integrated into low-waste production methods. This aligns with global trends toward reducing the environmental footprint of chemical manufacturing.

The CAS No. 2228717-47-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its structural motif is often compared to other pyrrole derivatives, such as those found in natural products or FDA-approved drugs. This comparison underscores its potential as a scaffold for bioactive molecules.

Another area of interest is the compound's role in flavor and fragrance applications. Pyrrole derivatives are known for their aromatic properties, and 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol could contribute to novel scent profiles or taste enhancers. This application is particularly relevant given the rising demand for natural and synthetic aroma compounds in the food and cosmetics industries.

From a synthetic perspective, the tertiary alcohol group in 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol offers opportunities for further functionalization. Chemists are exploring its use in click chemistry and cross-coupling reactions, which are essential for constructing complex molecular architectures. These reactions are widely employed in the synthesis of agrochemicals and pharmaceutical intermediates.

Given the increasing focus on AI-driven drug discovery, computational studies have been conducted to predict the binding affinity of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol with various biological targets. Such in silico analyses accelerate the identification of promising candidates for experimental validation, reducing time and costs in R&D.

In summary, 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-ol (CAS No. 2228717-47-1) represents a multifaceted compound with applications spanning drug development, green chemistry, and flavor science. Its structural features and reactivity profile make it a valuable asset in modern chemical research, addressing both academic inquiries and industrial needs.